Cas no 2877641-80-8 (2-methyl-4-(4-methylpiperazin-1-yl)-6-{4-[4-(trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}pyrimidine)

• Product Name: 2-methyl-4-(4-methylpiperazin-1-yl)-6-{4-[4-(trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}pyrimidine
• CAS No: 2877641-80-8
• MF: C₁₉H₂₅F₃N₈
• MW: 422.450612783432
• CID: 5309053
• PubChem ID: 165433330
• Update Time: 2023-11-21

2-methyl-4-(4-methylpiperazin-1-yl)-6-{4-[4-(trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}pyrimidine Chemical and Physical Properties

Names and Identifiers

• F6790-1827
• 2-methyl-4-(4-methylpiperazin-1-yl)-6-{4-[4-(trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}pyrimidine
• AKOS040873732
• 2877641-80-8
• 2-Methyl-4-(4-methyl-1-piperazinyl)-6-[4-[4-(trifluoromethyl)-2-pyrimidinyl]-1-piperazinyl]pyrimidine

• Inchi： 1S/C19H25F3N8/c1-14-24-16(28-7-5-27(2)6-8-28)13-17(25-14)29-9-11-30(12-10-29)18-23-4-3-15(26-18)19(20,21)22/h3-4,13H,5-12H2,1-2H3
• InChI Key： DKFXHBKTDFNCCB-UHFFFAOYSA-N
• SMILES： C1(C)=NC(N2CCN(C3=NC=CC(C(F)(F)F)=N3)CC2)=CC(N2CCN(C)CC2)=N1

Computed Properties

• Exact Mass: 422.21542732g/mol
• Monoisotopic Mass: 422.21542732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 64.5Ų

Experimental Properties

• Density: 1.308±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 584.6±60.0 °C(Predicted)
• pka: 11.00±0.50(Predicted)